Cas no 1024448-98-3 (Methyl 5-(3-(trifluoromethyl)phenyl)thiophene-2-carboxylate)

Methyl 5-(3-(trifluoromethyl)phenyl)thiophene-2-carboxylate structure
1024448-98-3 structure
Product Name:Methyl 5-(3-(trifluoromethyl)phenyl)thiophene-2-carboxylate
CAS No:1024448-98-3
MF:C13H9F3O2S
MW:286.269572973251
CID:2118740
Update Time:2023-08-03

Methyl 5-(3-(trifluoromethyl)phenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 5-[3-(trifluoromethyl)phenyl]-2-Thiophenecarboxylic acid methyl ester
    • 5-[3-(trifluoromethyl)phenyl]-2-Thiophenecarboxylic acid methyl
    • 2-Thiophenecarboxylic acid, 5-[3-(trifluoromethyl)phenyl]-, methyl ester
    • Methyl 5-(3-(trifluoromethyl)phenyl)thiophene-2-carboxylate
    • Inchi: 1S/C13H9F3O2S/c1-18-12(17)11-6-5-10(19-11)8-3-2-4-9(7-8)13(14,15)16/h2-7H,1H3
    • InChI Key: VPQSZRKKAVXTIS-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=CC=C1C1C=CC=C(C(F)(F)F)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 332
  • Topological Polar Surface Area: 54.5
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